3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one
Overview
Description
3-(Prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one (PDT) is a synthetic compound that has a wide range of applications in the scientific research field. PDT is a heterocyclic compound with a thiazole ring structure, and has been studied for its potential use in drug design, as a reagent for chemical synthesis, and as a tool for biological research. PDT has been found to possess a variety of biological activities, including antibacterial, antifungal, and antineoplastic properties. In addition, PDT has been shown to have a wide range of physiological effects, including anti-inflammatory, anti-oxidant, and anti-tumor activities.
Scientific Research Applications
3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has been found to have a variety of applications in scientific research. For example, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has been used as a reagent for chemical synthesis, as a tool for biological research, and as a potential candidate for drug design. 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has also been studied for its potential use in the field of biotechnology, as a tool for the manipulation of gene expression. Additionally, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has been found to have a variety of medical applications, including the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one is not fully understood. However, it is believed that 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one interacts with enzymes and other proteins in the body, resulting in the inhibition of certain biochemical pathways. In addition, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has been found to exert its effects through the activation of certain receptors, such as the estrogen receptor and the androgen receptor. Furthermore, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has been found to interact with DNA, resulting in the induction of apoptosis and the inhibition of cell proliferation.
Biochemical and Physiological Effects
3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has been found to possess a variety of biochemical and physiological effects. For example, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has been shown to have antibacterial and antifungal properties, as well as antineoplastic and anti-inflammatory activities. In addition, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has been found to have anti-oxidant and anti-tumor activities. Furthermore, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has been found to inhibit the growth of certain cancer cells, as well as to induce apoptosis in certain types of cancer cells.
Advantages and Limitations for Lab Experiments
3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has several advantages for use in scientific research. For example, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one is relatively easy to synthesize and has a wide range of potential applications. Additionally, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one is relatively stable and has a low toxicity profile. Furthermore, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has been found to be effective in the treatment of certain diseases, such as cancer.
However, there are also some limitations to the use of 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one in laboratory experiments. For example, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has a low solubility in water, making it difficult to use in certain experiments. Additionally, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has a low bioavailability, meaning that it is not easily absorbed by the body. Furthermore, 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one has a short half-life, meaning that it must be administered frequently in order to be effective.
Future Directions
The potential applications of 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one are vast, and there are many future directions that could be explored. For example, further research could be conducted to better understand the mechanism of action of 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one and to identify new targets for its use. Additionally, research could be conducted to develop new methods of synthesizing 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one and to improve its bioavailability. Furthermore, research could be conducted to identify new therapeutic uses for 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one and to develop new formulations of the compound. Finally, research could be conducted to explore the potential of 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one in the field of gene therapy and to develop new strategies for the manipulation of gene expression.
Synthesis Methods
3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one can be synthesized through a variety of methods, including the Knoevenagel condensation reaction and the Mitsunobu reaction. In the Knoevenagel condensation reaction, an aldehyde and an amine are combined in the presence of an acid catalyst to form a Schiff base. This reaction is often used to synthesize heterocyclic compounds such as 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one. The Mitsunobu reaction is another method of synthesizing 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one, which involves the reaction of a nucleophilic compound with an alkoxy-substituted electrophile. This reaction is often used for the synthesis of compounds with a thiazole ring structure.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one involves the reaction of propargylamine with carbon disulfide followed by cyclization with chloroacetic acid.", "Starting Materials": [ "Propargylamine", "Carbon disulfide", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: Dissolve propargylamine in ethanol and add carbon disulfide dropwise with stirring. Heat the mixture at reflux for 2 hours.", "Step 2: Cool the mixture and add sodium hydroxide solution. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 3: Dissolve the product in ethanol and add chloroacetic acid. Heat the mixture at reflux for 4 hours.", "Step 4: Cool the mixture and add hydrochloric acid. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Recrystallize the product from ethanol to obtain 3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one as a white solid." ] } | |
CAS RN |
68718-60-5 |
Product Name |
3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-thiazol-2-one |
Molecular Formula |
C6H5NOS |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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